Cas no 1805310-59-1 (2-(Difluoromethyl)-6-methylpyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-methylpyridine-3-acetonitrile
• CAS No: 1805310-59-1
• MF: C₉H₈F₂N₂
• MW: 182.170028686523
• CID: 4848149
• Update Time: 2023-08-19

2-(Difluoromethyl)-6-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2/c1-6-2-3-7(4-5-12)8(13-6)9(10)11/h2-3,9H,4H2,1H3
• InChI Key： HYMALVPVTGKEMB-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=CC=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7